Cas no 946664-84-2 (5-Bromo-2-(isopentyloxy)aniline)
946664-84-2 structure
Product Name:5-Bromo-2-(isopentyloxy)aniline
CAS No:946664-84-2
MF:C11H16BrNO
MW:258.154842376709
CID:4721113
Update Time:2023-08-15
5-Bromo-2-(isopentyloxy)aniline Chemical and Physical Properties
Names and Identifiers
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- 5-BROMO-2-(ISOPENTYLOXY)ANILINE
- 5-bromo-2-(3-methylbutoxy)aniline
- 5-Bromo-2-(isopentyloxy)aniline
-
- Inchi: 1S/C11H16BrNO/c1-8(2)5-6-14-11-4-3-9(12)7-10(11)13/h3-4,7-8H,5-6,13H2,1-2H3
- InChI Key: XTUGCDAAVVKTEI-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)N)OCCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 163
- Topological Polar Surface Area: 35.2
5-Bromo-2-(isopentyloxy)aniline Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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